2-ethyl-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide

• Molecular Formula: C15H13N3O4
• Molecular Weight: 299.28 g/mol
• IUPAC Name: 2-ethyl-N-(5-methyl-1,2-oxazol-3-yl)-1,3-dioxoisoindole-5-carboxamide
• InChI: InChI=1S/C15H13N3O4/c1-3-18-14(20)10-5-4-9(7-11(10)15(18)21)13(19)16-12-6-8(2)22-17-12/h4-7H,3H2,1-2H3,(H,16,17,19)
• InChI Key: SADPYQAOQKUREX-UHFFFAOYSA-N
• SMILES: CCN1C(=O)C2=C(C1=O)C=C(C=C2)C(=O)NC3=NOC(=C3)C

Description

2-ethyl-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide, also known as EMID-17, is a novel compound that has shown potential in scientific research. It belongs to the class of isoindolinecarboxamide derivatives and has been synthesized using various methods.

Mechanism of Action

2-ethyl-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide exerts its biological effects by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that regulate gene expression by removing acetyl groups from histone proteins. By inhibiting HDACs, 2-ethyl-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide promotes the acetylation of histones, leading to changes in gene expression.
Biochemical and Physiological Effects:
2-ethyl-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide has been shown to induce apoptosis and cell cycle arrest in cancer cells. It also has anti-inflammatory and neuroprotective effects. In addition, 2-ethyl-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide has been shown to modulate the immune response by regulating the activity of immune cells.

Advantages and Limitations for Lab Experiments

2-ethyl-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide has several advantages for lab experiments, including its high potency and selectivity for HDACs. However, it also has limitations, including its low solubility and potential toxicity at high doses.

Future Directions

There are several future directions for 2-ethyl-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide research. One direction is to study its efficacy in combination with other anti-cancer agents. Another direction is to investigate its potential in treating other diseases, such as neurodegenerative disorders and autoimmune diseases. Furthermore, the development of more efficient synthesis methods and analogs of 2-ethyl-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide could lead to the discovery of more potent and selective HDAC inhibitors.

Synthesis Methods

2-ethyl-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide has been synthesized using different methods, including the reaction of 5-methyl-3-isoxazolecarboxylic acid with ethyl chloroformate and 1,3-dioxoisoindoline-5-carboxylic acid. Another method involves the reaction of 5-methyl-3-isoxazolecarboxylic acid with N-ethyl-N-(3-dimethylaminopropyl) carbodiimide and 1,3-dioxoisoindoline-5-carboxylic acid. The yield of 2-ethyl-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide varies depending on the method used.

Scientific Research Applications

2-ethyl-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide has shown potential in scientific research, particularly in cancer treatment. Studies have shown that 2-ethyl-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to inhibit tumor growth in mice models. Furthermore, 2-ethyl-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide has been studied for its anti-inflammatory and neuroprotective effects.